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Compound of Interest

Compound Name: 3',4',5'-Trifluoropropiophenone

Cat. No.: B1303399 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis of 3',4',5'-
Trifluoropropiophenone, a key intermediate in the development of various pharmaceutical

compounds. This document details the primary synthetic methodologies, experimental

protocols, and quantitative data to support research and development efforts.

Introduction
3',4',5'-Trifluoropropiophenone, with the chemical formula C₉H₇F₃O, is an aromatic ketone of

significant interest in medicinal chemistry.[1] Its trifluorinated phenyl ring makes it a valuable

building block for creating novel drug candidates with potentially enhanced metabolic stability

and bioavailability. This guide will focus on the practical synthesis of this compound, providing

researchers with the necessary information for its preparation in a laboratory setting.

Table 1: Chemical and Physical Properties of 3',4',5'-Trifluoropropiophenone[1]
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Property Value

IUPAC Name 1-(3,4,5-trifluorophenyl)propan-1-one

CAS Number 220227-74-7

Molecular Formula C₉H₇F₃O

Molecular Weight 188.15 g/mol

Appearance Not explicitly found in search results

Boiling Point Not explicitly found in search results

Melting Point Not explicitly found in search results

Solubility Not explicitly found in search results

Synthetic Methodologies
The synthesis of 3',4',5'-Trifluoropropiophenone can be primarily achieved through two well-

established organic reactions: Friedel-Crafts acylation and the Grignard reaction.

Friedel-Crafts Acylation
Friedel-Crafts acylation is a classic and widely used method for the formation of aryl ketones.

This electrophilic aromatic substitution reaction involves the acylation of an aromatic ring with

an acyl halide or anhydride using a strong Lewis acid catalyst.

Logical Relationship of Friedel-Crafts Acylation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1303399?utm_src=pdf-body-img
https://www.benchchem.com/product/b1303399?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1303399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. 3',4',5'-Trifluoropropiophenone | C9H7F3O | CID 2777979 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Synthesis of 3',4',5'-Trifluoropropiophenone: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1303399#synthesis-of-3-4-5-trifluoropropiophenone-
overview]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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